Cas no 125455-90-5 (5H-Indeno[1,2-c]isoquinolin-5-one,6,11-dihydro-2,3,8,9-tetramethoxy-6,11-dimethyl-)

• Product Name: 5H-Indeno[1,2-c]isoquinolin-5-one,6,11-dihydro-2,3,8,9-tetramethoxy-6,11-dimethyl-
• CAS No: 125455-90-5
• MF: C₂₂H₂₃NO₅
• MW: 381.421726465225
• CID: 184481
• PubChem ID: 3077980
• Update Time: 2025-04-19

5H-Indeno[1,2-c]isoquinolin-5-one,6,11-dihydro-2,3,8,9-tetramethoxy-6,11-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Indeno[1,2-c]isoquinolin-5-one,6,11-dihydro-2,3,8,9-tetramethoxy-6,11-dimethyl-
• 2,3,8,9-tetramethoxy-6,11-dimethyl-11H-indeno[1,2-c]isoquinolin-5-one
• (+-)-6,11-Dimethyl-6,11-dihydro-5H-indeno(1,2-c)isoquinolin-5-one
• 125455-90-5
• DTXSID10925139
• 2,3,8,9-Tetramethoxy-6,11-dimethyl-6,11-dihydro-5H-indeno[1,2-c]isoquinolin-5-one
• 5H-Indeno(1,2-c)isoquinolin-5-one, 6,11-dihydro-6,11-dimethyl-, (+-)-
• (+-)-5,11-Dimethyl-2,3,8,9-tetramethoxy-11H-indeno(1,2-c)isoquinolone
• BRN 3570707

• Inchi： 1S/C22H23NO5/c1-11-12-7-16(25-3)18(27-5)9-14(12)21-20(11)13-8-17(26-4)19(28-6)10-15(13)22(24)23(21)2/h7-11H,1-6H3
• InChI Key： MOUPCSKJANDCNB-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)C(C)C1C3C=C(C(=CC=3C(N(C)C=12)=O)OC)OC)OC

Computed Properties

• Exact Mass: 381.15769
• Monoisotopic Mass: 381.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• PSA: 57.23